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Compound of Interest

Compound Name: Xmu-MP-3

Cat. No.: B1193833 Get Quote

Technical Support Center: Xmu-MP-3
Welcome to the technical support center for Xmu-MP-3. This guide provides best practices for

the storage and handling of Xmu-MP-3, along with troubleshooting advice and frequently

asked questions (FAQs) to assist researchers, scientists, and drug development professionals

in their experiments.

Chemical Identity:

Compound Name: Xmu-MP-3

Synonym:

N-(3-(7-((1,3-dimethyl-1H-pyrazol-5-yl)amino)-1-

methyl-1,4-dihydropyrimido[4,5-d]pyrimidin-

3(2H)-yl)-4-methylphenyl)-3-

(trifluoromethyl)benzamide

CAS Number: 2031152-08-4

Molecular Formula: C₂₇H₂₇F₃N₈O

Molecular Weight: 536.56 g/mol

Storage and Handling
Proper storage and handling of Xmu-MP-3 are critical for maintaining its stability and ensuring

reproducible experimental results.

Troubleshooting & Optimization

Check Availability & Pricing
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Storage of Solid Compound:

Parameter Recommendation Source

Storage Temperature 2-8°C

Storage Conditions

Store in a tightly sealed

container in a dry and well-

ventilated place.

General laboratory best

practice

Light Sensitivity Store protected from light.

General laboratory best

practice for complex organic

molecules

Stock Solution Preparation and Storage:

Solvent Selection: While specific solubility data for Xmu-MP-3 is not readily available,

dimethyl sulfoxide (DMSO) is a common solvent for similar small molecule inhibitors.[1] It is

recommended to perform a small-scale solubility test before preparing a large stock solution.

Stock Solution Concentration: Preparing a high-concentration stock solution (e.g., 10 mM) in

DMSO is a common practice.

Storage of Stock Solutions: Aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C for long-term storage.

For short-term storage, 4°C may be acceptable, but stability should be verified.

Experimental Protocols
General Workflow for In Vitro Cell-Based Assays:
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Preparation
Treatment Analysis

Prepare Xmu-MP-3
stock solution in DMSO

Dilute Xmu-MP-3 stock
to final working concentration

in cell culture medium

Culture and seed
cells in appropriate plates

Treat cells with
Xmu-MP-3 for the

desired time course

Perform cell-based assays
(e.g., viability, apoptosis, Western blot)

Data acquisition
and analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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